(E)-2-(8-((3-methoxyphenyl)amino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N'-((E)-3-(5-nitrofuran-2-yl)allylidene)acetohydrazide

• CAS RN: 941874-42-6
• Molecular Formula: C23H22N8O7
• Molecular Weight: 522.478
• IUPAC Name: 2-[8-(3-methoxyanilino)-1,3-dimethyl-2,6-dioxopurin-7-yl]-N-[(E)-[(E)-3-(5-nitrofuran-2-yl)prop-2-enylidene]amino]acetamide
• InChI: InChI=1S/C23H22N8O7/c1-28-20-19(21(33)29(2)23(28)34)30(22(26-20)25-14-6-4-7-16(12-14)37-3)13-17(32)27-24-11-5-8-15-9-10-18(38-15)31(35)36/h4-12H,13H2,1-3H3,(H,25,26)(H,27,32)/b8-5+,24-11+
• InChI Key: YUPXFESZVZXXCZ-GTOPXLJYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NC3=CC(=CC=C3)OC)CC(=O)NN=CC=CC4=CC=C(O4)[N+](=O)[O-]
• solubility: not available

Description

(E)-2-(8-((3-methoxyphenyl)amino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N'-((E)-3-(5-nitrofuran-2-yl)allylidene)acetohydrazide is a useful research compound. Its molecular formula is C23H22N8O7 and its molecular weight is 522.478. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anti-inflammatory Applications

The compound's structure is related to derivatives that have been studied for their antioxidant capacities. For example, derivatives of eugenol, which share a similar complex molecular structure with methoxyphenyl and nitrofuran components, have demonstrated significant antioxidant capacity. These compounds were synthesized from eugenol, extracted from cloves oil, and modified through acetylation and nitration reactions to enhance their antioxidant properties, suggesting a potential pathway for investigating the compound for similar applications (Hidalgo et al., 2009).

Nonlinear Optical Properties

Hydrazones with structural similarities, specifically involving amino and nitro substituents, have been synthesized and their nonlinear optical properties investigated. These properties make such compounds potential candidates for applications in optical devices like optical limiters and optical switches, indicating that further exploration of the optical characteristics of our compound could yield valuable insights into its potential for technological applications (Naseema et al., 2010).

Antitumor Activity

Compounds bearing nitro and amino substitutions in certain molecular frameworks have shown potent topoisomerase-I targeting activity and pronounced antitumor activity. This suggests that the structural elements within (E)-2-(8-((3-methoxyphenyl)amino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N'-((E)-3-(5-nitrofuran-2-yl)allylidene)acetohydrazide could be optimized for similar biological activities, providing a basis for further research into its potential as an antitumor agent (Singh et al., 2003).

Analgesic Properties

Investigations into compounds with methoxy, nitro, and amino functional groups have revealed significant analgesic and anti-inflammatory effects. For instance, derivatives of 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl with terminal carboxylic, ester, or amide moieties demonstrated strong analgesic properties in in vivo models. This suggests potential applications of our compound in the development of new analgesic and anti-inflammatory agents, given its structural similarity to these bioactive compounds (Zygmunt et al., 2015).